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Compound of Interest

Compound Name: Lentinellic acid

Cat. No.: B15567623 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Lentinellic acid is a bioactive sesquiterpenoid discovered in fungi of the Lentinellus genus,

such as L. ursinus and L. micheneri.[1] As a member of the vast family of terpenoid

compounds, it holds potential for pharmaceutical development due to its unique chemical

structure and implied biological activities, which are common for this class of molecules.[2][3]

The analysis and characterization of Lentinellic acid and its metabolites are crucial for

understanding its mechanism of action, pharmacokinetics (PK), and pharmacodynamics (PD).

Liquid chromatography coupled with mass spectrometry (LC-MS) is a powerful and

indispensable technique for this purpose.[2][4] Its high sensitivity and selectivity allow for the

precise detection and quantification of the parent compound and its metabolites in complex

biological matrices. These application notes provide a generalized framework and protocols for

the robust analysis of Lentinellic acid using LC-MS/MS.

Compound Details:

Molecular Formula: C₁₈H₂₀O₅[1]

Molecular Weight (Avg.): 316.3 g/mol [1]
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Monoisotopic Mass: 316.13107373 Da[1]

Experimental Workflows & Protocols
A typical workflow for the analysis of Lentinellic acid from a biological sample involves sample

preparation, chromatographic separation, and mass spectrometric detection.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science
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